Cas no 1403902-78-2 (tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate)
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 2-methyl-5-[[(3R)-3-methyl-4-morpholinyl]methyl]-, 1,1-dimethylethyl ester, (2R,5S)-
- tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate
- 1403902-78-2
- tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate
-
- Inchi: 1S/C16H31N3O3/c1-12-8-17-14(9-18-6-7-21-11-13(18)2)10-19(12)15(20)22-16(3,4)5/h12-14,17H,6-11H2,1-5H3/t12-,13-,14+/m1/s1
- InChI Key: MHFZTCDOQUNOMX-MCIONIFRSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@H](CN2CCOC[C@H]2C)NC[C@H]1C
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335257-100mg |
tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate |
1403902-78-2 | 95%+ | 100mg |
$394 | 2023-01-09 | |
| Chemenu | CM335257-250mg |
tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate |
1403902-78-2 | 95%+ | 250mg |
$591 | 2023-01-09 | |
| Chemenu | CM335257-500mg |
tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate |
1403902-78-2 | 95%+ | 500mg |
$788 | 2023-01-09 | |
| Chemenu | CM335257-1g |
tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate |
1403902-78-2 | 95%+ | 1g |
$985 | 2023-01-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0360-100MG |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate |
1403902-78-2 | 95% | 100MG |
¥ 1,603.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0360-250MG |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate |
1403902-78-2 | 95% | 250MG |
¥ 2,560.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0360-500MG |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate |
1403902-78-2 | 95% | 500MG |
¥ 4,270.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0360-1G |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate |
1403902-78-2 | 95% | 1g |
¥ 6,402.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0360-5G |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate |
1403902-78-2 | 95% | 5g |
¥ 19,206.00 | 2023-03-30 | |
| Bestfluorodrug | YF0090185-1.0g |
tert-butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate |
1403902-78-2 | 97% | 1.0g |
¥9000 | 2023-01-04 |
tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate
Comprehensive Overview of tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate (CAS No. 1403902-78-2)
The compound tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate (CAS No. 1403902-78-2) is a chiral piperazine derivative with significant potential in pharmaceutical research and drug development. Its complex structure, featuring a morpholine and piperazine scaffold, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its stereochemical precision and potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug discovery.
One of the key reasons for the growing attention toward tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate is its role in the development of central nervous system (CNS) therapeutics. With the rising prevalence of neurological disorders, such as Alzheimer's and Parkinson's disease, the demand for novel small-molecule modulators has surged. This compound's unique chiral centers and hydrogen-bonding capabilities make it a promising candidate for enhancing blood-brain barrier permeability, a critical factor in CNS drug design.
In addition to its pharmaceutical applications, CAS No. 1403902-78-2 is also explored in asymmetric synthesis and catalysis. The presence of a tert-butyl carbamate (Boc) protecting group allows for selective deprotection, enabling further functionalization. This feature aligns with the current trend in green chemistry, where researchers seek efficient, atom-economical synthetic routes. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic protocols.
Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The morpholine and piperazine moieties in tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate can serve as linkers or warheads, facilitating the design of bifunctional molecules. This application is particularly relevant given the increasing focus on precision medicine and next-generation therapeutics.
From a structural perspective, the compound's stereochemistry plays a pivotal role in its biological activity. The (2R,5S) and (3R) configurations ensure high enantiomeric purity, which is crucial for minimizing off-target effects in drug candidates. This aligns with the pharmaceutical industry's emphasis on chiral drugs, which account for a significant portion of newly approved medications. Analytical techniques such as HPLC and NMR are commonly employed to verify the compound's purity and stereochemical integrity.
Given the compound's versatility, it is no surprise that CAS No. 1403902-78-2 has become a subject of interest in academic research and industrial R&D. Its applications span from medicinal chemistry to material science, reflecting the interdisciplinary nature of modern scientific inquiry. As the demand for high-value intermediates grows, this compound is poised to play an increasingly important role in advancing innovative therapeutics and synthetic methodologies.
In summary, tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate (CAS No. 1403902-78-2) represents a fascinating intersection of chiral synthesis, drug discovery, and chemical biology. Its unique structural features and broad applicability make it a compound of significant interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is likely to remain at the forefront of cutting-edge science and therapeutic innovation.
1403902-78-2 (tert-butyl (2R,5S)-2-methyl-5-[[(3R)-3-methylmorpholin-4-yl]methyl]piperazine-1-carboxylate) Related Products
- 1187929-79-8(tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate)
- 887581-03-5(1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester)
- 864448-41-9(Tert-butyl 3-oxa-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate)
- 1187929-33-4(tert-butyl (3R)-3-(aminomethyl)morpholine-4-carboxylate)
- 1023301-73-6(tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate)
- 935544-47-1(tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate)
- 1217728-72-7((S)-tert-Butyl 2-(methoxymethyl)piperazine-1-carboxylate)
- 955400-16-5(tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate)
- 1270982-05-2(tert-butyl 3-(methoxymethyl)piperazine-1-carboxylate)
- 475106-18-4(tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate)